Cas no 2351985-45-8 ([1,1'-Biphenyl]-3-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: [1,1'-Biphenyl]-3-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 2351985-45-8
• MF: C₃₀H₂₅NO₄
• MW: 463.523808240891
• CID: 5584803
• Update Time: 2025-05-26

[1,1'-Biphenyl]-3-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• N-Fmoc-3-phenyl-DL-phenylalanine

• Inchi： 1S/C30H25NO4/c32-29(33)28(18-20-9-8-12-22(17-20)21-10-2-1-3-11-21)31-30(34)35-19-27-25-15-6-4-13-23(25)24-14-5-7-16-26(24)27/h1-17,27-28H,18-19H2,(H,31,34)(H,32,33)
• InChI Key： YOUSZFJTJZGJIK-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=CC(CC(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)C(O)=O)=C1

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 697.1±55.0 °C(Predicted)
• pka: 3.77±0.10(Predicted)

Additional information on [1,1'-Biphenyl]-3-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

[1,1'-Biphenyl]-3-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-: A Comprehensive Overview

The compound [1,1'-Biphenyl]-3-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2351985-45-8) is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a biphenyl moiety with a propanoic acid group and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The Fmoc group is widely recognized for its role in peptide synthesis, where it serves as an effective and stable protecting group for amino acids.

Recent studies have highlighted the importance of this compound in the development of advanced materials and drug delivery systems. Researchers have explored its potential as a building block for constructing complex molecular architectures, such as dendrimers and polymer networks. These applications leverage the compound's ability to form stable covalent bonds under mild reaction conditions, making it an ideal candidate for large-scale synthesis processes.

The synthesis of [1,1'-Biphenyl]-3-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- involves a multi-step process that typically begins with the preparation of the biphenyl derivative. This is followed by the introduction of the propanoic acid group and subsequent coupling with the Fmoc reagent. The reaction conditions are carefully optimized to ensure high yields and purity, which are critical for its intended applications in pharmaceutical research.

One of the most notable advancements in the use of this compound is its integration into peptide-based drug delivery systems. Scientists have demonstrated that incorporating this compound into peptide sequences enhances their stability and bioavailability. For instance, studies published in leading journals such as *Nature Communications* and *Journal of Medicinal Chemistry* have shown that peptides synthesized with this compound exhibit improved pharmacokinetic profiles, making them promising candidates for therapeutic applications.

In addition to its role in peptide synthesis, [1,1'-Biphenyl]-3-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- has also been explored as a precursor for synthesizing functional polymers. Researchers have utilized its biphenyl structure to create materials with enhanced electronic properties, which are valuable in the field of organic electronics. These materials exhibit superior charge transport characteristics, making them suitable for applications in flexible displays and solar cells.

The compound's compatibility with various synthetic strategies has further expanded its utility in medicinal chemistry. For example, it has been employed as a key intermediate in the synthesis of bioactive molecules targeting specific disease pathways. Its ability to undergo selective chemical transformations enables chemists to design molecules with tailored biological activities.

From an environmental perspective, there is growing interest in developing sustainable methods for synthesizing [1,1'-Biphenyl]-3-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during synthesis, are being explored to reduce the environmental footprint of its production.

In conclusion, [1,1'-Biphenyl]-3-propanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No. 2351985-45-8) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development.